Cas no 1797554-68-7 (3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide)

• Product Name: 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide
• CAS No: 1797554-68-7
• MF: C₁₆H₁₄F₃NO₂
• MW: 309.283074855804
• CID: 5372831
• Update Time: 2025-08-04

3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide

• Inchi： 1S/C16H14F3NO2/c1-22-15(10-3-2-4-12(17)7-10)9-20-16(21)11-5-6-13(18)14(19)8-11/h2-8,15H,9H2,1H3,(H,20,21)
• InChI Key： KKYSHWVSUPFHNH-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(F)=C1)OC)(=O)C1=CC=C(F)C(F)=C1

Experimental Properties

• Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.0±45.0 °C(Predicted)
• pka: 12.66±0.46(Predicted)

Additional information on 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide

Comprehensive Overview of 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide (CAS No. 1797554-68-7)

The compound 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide (CAS No. 1797554-68-7) is a fluorinated benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including multiple fluorine substitutions and a methoxyethyl side chain, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its bioactivity profile, which may contribute to the development of novel therapeutic agents targeting specific biological pathways.

In recent years, the demand for fluorinated compounds like 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery systems, where fluorine incorporation often improves pharmacokinetic properties. The compound's CAS No. 1797554-68-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

The synthesis of 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide involves multi-step organic reactions, including amide coupling and etherification, which are critical topics in modern organic synthesis. Its fluorophenyl and difluorobenzene moieties are key structural elements that influence its electronic properties, making it a subject of interest in computational chemistry and molecular modeling. These aspects are often explored in peer-reviewed journals and patent literature, highlighting its potential for intellectual property development.

From an industrial perspective, 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide is part of a broader class of high-value fine chemicals used in pharmaceutical intermediates. Its CAS No. 1797554-68-7 is commonly referenced in regulatory submissions and quality control protocols, emphasizing the need for stringent analytical validation methods such as HPLC and LC-MS. The compound's purity and stability are critical factors for researchers and manufacturers alike.

Environmental and green chemistry considerations are also relevant to 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide. With increasing focus on sustainable synthesis, efforts are underway to optimize its production using catalytic methods and renewable solvents. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched in scientific forums and industry reports.

In summary, 3,4-Difluoro-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide (CAS No. 1797554-68-7) represents a versatile compound with broad applications in life sciences and material innovation. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug design and chemical biology. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and industrial applications.